Cas no 2055378-14-6 (Phenol, 3-[(2-bromophenyl)methyl]-)

• Product Name: Phenol, 3-[(2-bromophenyl)methyl]-
• CAS No: 2055378-14-6
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• CID: 4510970
• PubChem ID: 171716637
• Update Time: 2025-04-24

Phenol, 3-[(2-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(2-bromophenyl)methyl]-
• 2055378-14-6
• 3-(2-Bromobenzyl)phenol

• Inchi： 1S/C13H11BrO/c14-13-7-2-1-5-11(13)8-10-4-3-6-12(15)9-10/h1-7,9,15H,8H2
• InChI Key： SWHOGVSZQMVPMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 261.99933Da
• Monoisotopic Mass: 261.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų